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Compound of Interest

Compound Name: C13H17ClN4O

Cat. No.: B15145436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(4-chlorophenyl)cyclohexanecarbohydrazide is a chemical compound of interest in medicinal

chemistry and drug discovery. Its derivatives have been explored for their potential biological

activities. A thorough understanding of its physicochemical properties is essential for its

synthesis, formulation, and development as a potential therapeutic agent. This technical guide

provides a comprehensive overview of the known and predicted physicochemical

characteristics of 4-(4-chlorophenyl)cyclohexanecarbohydrazide, detailed experimental

protocols for its synthesis, and a summary of the biological activities of its derivatives.

Physicochemical Properties
A summary of the key physicochemical properties of 4-(4-

chlorophenyl)cyclohexanecarbohydrazide is presented below. Due to the limited availability of

experimentally determined data, predicted values from reputable computational models are

included.
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Property Value Source

Molecular Formula C₁₃H₁₇ClN₂O PubChem

Molecular Weight 252.74 g/mol PubChem

CAS Number 368870-04-6

Predicted Melting Point Not available

Predicted Solubility Not available

Predicted pKa Not available

Predicted logP Not available

Note: Extensive searches did not yield specific experimentally determined or reliably predicted

values for the melting point, solubility, pKa, and logP of 4-(4-

chlorophenyl)cyclohexanecarbohydrazide. Researchers are advised to determine these

properties experimentally for any application.

Experimental Protocols
The synthesis of 4-(4-chlorophenyl)cyclohexanecarbohydrazide can be achieved through a

two-step process starting from 4-(4-chlorophenyl)cyclohexanecarboxylic acid.

Step 1: Synthesis of Methyl 4-(4-
chlorophenyl)cyclohexanecarboxylate
Methodology:

Dissolve 4-(4-chlorophenyl)cyclohexanecarboxylic acid in methanol.

Add a catalytic amount of concentrated sulfuric acid.

Reflux the mixture for several hours.

After cooling, evaporate the solvent under reduced pressure.

The resulting residue is methyl 4-(4-chlorophenyl)cyclohexanecarboxylate.
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Step 2: Synthesis of 4-(4-
chlorophenyl)cyclohexanecarbohydrazide
Methodology:

Dissolve the methyl 4-(4-chlorophenyl)cyclohexanecarboxylate obtained in the previous step

in ethanol.

Add an excess of hydrazine hydrate to the solution.

Reflux the reaction mixture for an extended period.

Upon completion, cool the reaction mixture and concentrate it under reduced pressure to

obtain the crude product.

The crude 4-(4-chlorophenyl)cyclohexanecarbohydrazide can be further purified by

recrystallization.

Synthesis Workflow Visualization
The following diagram illustrates the synthetic pathway for 4-(4-

chlorophenyl)cyclohexanecarbohydrazide.
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Caption: Synthetic pathway for 4-(4-chlorophenyl)cyclohexanecarbohydrazide.

Biological Activity of Derivatives
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While specific biological activities of 4-(4-chlorophenyl)cyclohexanecarbohydrazide are not

extensively documented, various derivatives have been synthesized and evaluated for their

therapeutic potential. Notably, a series of hydrazone derivatives of this compound have been

investigated for their antibacterial activity. These studies provide a basis for the further

exploration of this chemical scaffold in the development of new anti-infective agents. The core

structure of 4-(4-chlorophenyl)cyclohexanecarbohydrazide serves as a valuable starting point

for the generation of compound libraries for screening against a range of biological targets.

Conclusion
This technical guide provides a summary of the available information on the physicochemical

properties of 4-(4-chlorophenyl)cyclohexanecarbohydrazide. The lack of experimentally

determined data highlights the need for further research to fully characterize this compound.

The detailed synthesis protocol offers a clear pathway for its preparation, enabling further

investigation into its chemical and biological properties. The exploration of its derivatives for

antibacterial activity suggests that this scaffold holds promise for the development of novel

therapeutic agents. It is recommended that researchers undertaking studies with this

compound perform experimental determination of its key physicochemical properties to ensure

accurate and reliable results.

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 4-(4-
chlorophenyl)cyclohexanecarbohydrazide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15145436#physicochemical-properties-of-4-4-
chlorophenyl-cyclohexanecarbohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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